Cas no 1598080-04-6 (3,4-dimethylpiperazine-1-sulfonyl chloride)

• Product Name: 3,4-dimethylpiperazine-1-sulfonyl chloride
• CAS No: 1598080-04-6
• MF: C₆H₁₃ClN₂O₂S
• MW: 212.697619199753
• CID: 5245961
• PubChem ID: 114958338
• Update Time: 2026-03-08

3,4-dimethylpiperazine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinesulfonyl chloride, 3,4-dimethyl-
• 3,4-dimethylpiperazine-1-sulfonyl chloride

• Inchi： 1S/C6H13ClN2O2S/c1-6-5-9(12(7,10)11)4-3-8(6)2/h6H,3-5H2,1-2H3
• InChI Key： AAHJVXXTXILKQW-UHFFFAOYSA-N
• SMILES： N1(S(Cl)(=O)=O)CCN(C)C(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 3,4-dimethylpiperazine-1-sulfonyl chloride

Professional Introduction to 3,4-dimethylpiperazine-1-sulfonyl chloride (CAS No. 1598080-04-6)

3,4-dimethylpiperazine-1-sulfonyl chloride, with the chemical identifier CAS No. 1598080-04-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both methyl groups at the 3 and 4 positions of the piperazine ring introduces unique steric and electronic properties, making it a valuable building block for drug discovery and development.

The sulfonyl chloride functional group in 3,4-dimethylpiperazine-1-sulfonyl chloride is particularly noteworthy due to its reactivity in forming sulfonamides, a key motif in many therapeutic agents. This reactivity has been leveraged in recent years to develop novel sulfonamide-based drugs targeting a range of diseases, including infectious diseases and cancer. The 3,4-dimethylpiperazine scaffold itself has shown promise in modulating enzyme activity and receptor binding, making it a focal point for medicinal chemists seeking to design next-generation therapeutics.

In the context of contemporary pharmaceutical research, 3,4-dimethylpiperazine-1-sulfonyl chloride has been utilized in the synthesis of inhibitors targeting bacterial resistance mechanisms. The increasing prevalence of multidrug-resistant bacteria has spurred innovation in antibiotic development, and sulfonyl chloride derivatives have emerged as potent tools in this endeavor. Recent studies have demonstrated that compounds derived from 3,4-dimethylpiperazine-1-sulfonyl chloride can interfere with bacterial cell wall synthesis and metabolic pathways, offering a promising avenue for combating resistant strains.

Moreover, the compound has found applications in the development of kinase inhibitors, which are critical in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer progression. By incorporating the 3,4-dimethylpiperazine-1-sulfonyl chloride moiety into kinase inhibitors, researchers have been able to enhance binding affinity and selectivity. This has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation for their potential as anticancer agents.

The versatility of 3,4-dimethylpiperazine-1-sulfonyl chloride extends beyond its role as an intermediate in drug synthesis. It has also been explored as a ligand in coordination chemistry, where it forms complexes with transition metals that exhibit catalytic activity. These metal complexes have shown promise in various applications, including organic synthesis and material science. The unique steric environment provided by the dimethylpiperazine ring allows for precise tuning of metal-ligand interactions, enabling the design of catalysts with tailored properties.

Recent advancements in computational chemistry have further highlighted the significance of 3,4-dimethylpiperazine-1-sulfonyl chloride. Molecular modeling studies have revealed insights into its interaction with biological targets at an atomic level, aiding rational drug design. These studies have underscored the importance of optimizing substituents on the piperazine ring to enhance binding affinity and reduce off-target effects. The computational insights gained from these studies have guided experimental efforts, leading to more efficient synthetic routes and improved drug candidates.

In summary, 3,4-dimethylpiperazine-1-sulfonyl chloride (CAS No. 1598080-04-6) is a multifaceted compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly sulfonamide-based drugs targeting infectious diseases and cancer. The ongoing research into its applications in kinase inhibition and metal catalysis underscores its potential as a cornerstone in future therapeutic developments.

As the field of medicinal chemistry continues to evolve, compounds like 3,4-dimethylpiperazine-1-sulfonyl chloride will undoubtedly play a crucial role in addressing unmet medical needs. The continued exploration of its chemical space promises to yield novel insights and innovative solutions that will benefit patients worldwide. With advancements in synthetic methodologies and computational techniques, the full potential of this compound is only beginning to be realized.